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Compound of Interest

Compound Name: SRT 2104

Cat. No.: B1681106 Get Quote

Essential Safety and Handling Guide for SRT 2104
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR

THERAPEUTIC USE.

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling SRT 2104, a selective SIRT1 activator. Adherence to

these guidelines is essential for ensuring laboratory safety and maintaining the integrity of

experimental outcomes.

SRT 2104 is a potent and selective activator of Sirtuin 1 (SIRT1), a NAD+-dependent

deacetylase involved in various cellular processes, including stress resistance, metabolism,

and aging.[1] Its experimental nature necessitates cautious handling and a thorough

understanding of its properties.
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Property Value

Chemical Name

4-methyl-N-[2-[3-(4-

morpholinylmethyl)imidazo[2,1-b]thiazol-6-

yl]phenyl]-2-(3-pyridinyl)-5-thiazolecarboxamide

Molecular Formula C₂₆H₂₄N₆O₂S₂

Molecular Weight 516.6 g/mol

Appearance Crystalline solid

Purity ≥98%

Storage Temperature -20°C

Solubility

Soluble in DMSO (approx. 2 mg/ml) and

dimethyl formamide (DMF). Slightly soluble in

ethanol and PBS (pH 7.2).

Data sourced from multiple chemical suppliers.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling SRT 2104 to

minimize exposure risk.

PPE Category Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection
Impervious clothing, such as a lab coat. Ensure

full coverage of exposed skin.

Respiratory Protection

A suitable respirator should be used when

handling the powder form or if adequate

ventilation is not available. Use in a well-

ventilated area or a chemical fume hood.
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Operational Plan: Handling and Storage
Strict adherence to the following procedures is crucial for the safe handling and storage of SRT
2104.

Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.

Store the container tightly sealed in a cool, well-ventilated area at -20°C.[2]

Keep away from direct sunlight and sources of ignition.

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

Preparation of Stock Solutions:
Handle the solid compound in a chemical fume hood to avoid inhalation of dust.

To prepare a stock solution, dissolve the crystalline solid in an appropriate solvent like

DMSO.[2] For example, a 10 mM stock solution can be prepared by dissolving 5.17 mg of

SRT 2104 in 1 mL of DMSO.

For cell-based assays, further dilutions should be made in the appropriate cell culture

medium immediately before use.[2]

When preparing aqueous solutions, be aware that SRT 2104 has limited solubility. It is not

recommended to store aqueous solutions for more than one day.[2]

Emergency Procedures
In the event of exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

If Inhaled
Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.

If on Skin

Wash the affected area with plenty of soap and

water. Take off contaminated clothing and wash

it before reuse.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

If Ingested
Rinse mouth. Do not induce vomiting. Seek

immediate medical attention.

Disposal Plan
Dispose of SRT 2104 and any contaminated materials in accordance with local, state, and

federal regulations.

Unused Product: Unused SRT 2104 should be disposed of as chemical waste. Do not

discard it in the regular trash or down the drain.

Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has

come into contact with SRT 2104 should be collected in a designated, sealed hazardous

waste container.

Spills: In case of a spill, wear full personal protective equipment. Absorb the spill with an inert

material (e.g., vermiculite, sand) and collect it in a sealed container for disposal as

hazardous waste. Decontaminate the spill area with a suitable solvent (e.g., ethanol).

Experimental Protocols and Visualizations
In Vitro Cell-Based Assay Workflow
The following is a general workflow for treating cultured cells with SRT 2104.
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Caption: Workflow for in vitro cell treatment with SRT 2104.
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SRT 2104 Signaling Pathway
SRT 2104 activates SIRT1, which then deacetylates a variety of protein substrates to modulate

their activity. This leads to a cascade of downstream cellular effects.
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Caption: Simplified signaling pathway of SRT 2104 via SIRT1 activation.

Disclaimer: This information is based on currently available safety data and research protocols.

It is not exhaustive and should be used as a guide in conjunction with your institution's safety

policies and a comprehensive literature review. Always exercise caution and use professional

judgment when handling any research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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